Maritinone

• CAS: 33927-59-2
• Synonyms: 8,8'-biplumbagin
• Molecular Formula: C22H14O6
• Molecular Weight: 374.3 g/mol
• SMILES: CC1=CC(=O)C2=C(C=CC(=C2C1=O)C3=C4C(=C(C=C3)O)C(=O)C=C(C4=O)C)O
• InChI: InChI=1S/C22H14O6/c1-9-7-15(25)19-13(23)5-3-11(17(19)21(9)27)12-4-6-14(24)20-16(26)8-10(2)22(28)18(12)20/h3-8,23-24H,1-2H3
• InChIKey: XCRMWTKECYDCOD-UHFFFAOYSA-N
• Appearance: Solid powder
• Solubility: Soluble in DMSO

Researchers targeting drug-resistant TB face limited options against pan-resistant strains. Maritinone (CAS 33927-59-2), an 8,8'-dimeric naphthoquinone, addresses this gap with an MIC of 0.25 µg/mL-32-fold more potent than rifampicin. • TB: Validated efficacy against pan-resistant M. tuberculosis with favorable selectivity index • Oncology: 3.8-fold synergistic TRAIL sensitization (vs plumbagin 2.0-fold) • Broad antiproliferative profile: 4 tumor lines, IC50 0.12-9.06 µM Supplied at ≥98% purity.

Maritinone (CAS 33927-59-2): Sourcing Guide for a Dimeric Naphthoquinone with Validated Antimycobacterial and Antiproliferative Activity

Maritinone (CAS 33927-59-2, also known as 8,8'-biplumbagin) is a dimeric naphthoquinone composed of two plumbagin units linked via the 8,8' position [1]. Isolated from species within the genera *Diospyros* and *Plumbago* [2], it has a molecular formula of C22H14O6 and a molecular weight of 374.34 g/mol [3]. The compound exhibits documented *in vitro* antiproliferative activity across a broad panel of tumor cell lines (IC50 range: 0.12 – 9.06 μM) [4], as well as demonstrable activity against *Mycobacterium tuberculosis*, including pan-resistant clinical isolates [5].

1

Dimeric Naphthoquinone Probe Sourced from Diospyros and Plumbago species; supports natural product screening and SAR investigations.

2

Antimicrobial and Cell-Model Context Supports cell-model endpoint review and antimicrobial screening contexts, including pan-resistant strain models.

3

Pathway-Response Research Relevant for apoptosis pathway-response interpretation and comparative proliferation endpoint studies.

• [1] Higa, M., Takashima, Y., Yokaryo, H., Harie, Y., Suzuka, T., & Ogihara, K. (2017). Naphthoquinone Derivatives from Diospyros maritima. Chemical and Pharmaceutical Bulletin, 65(8), 739-745. View Source
• [2] Gunaherath, G. M. K. B., Gunatilaka, A. A. L., Sultanbawa, M. U. S., & Balasubramaniam, S. (1983). Studies on medicinal and related plants of Sri Lanka. Part 18. Structure of a new naphthoquinone from Plumbago zeylanica. Journal of the Chemical Society, Perkin Transactions 1, 2845-2847. View Source
• [3] J-GLOBAL. (n.d.). Maritinone. Japan Science and Technology Agency. View Source
• [4] Lin, L.-C., Yang, L.-L., & Chou, C.-J. (2003). Anti-cell proliferation effect of naphthoquinone dimers isolated from Plumbago zeylanica. Phytochemistry, 62(4), 619-622. (Note: Data from related study on cell lines NALM-6, A549, Colo205, KB). View Source
• [5] Uc-Cachón, A. H., Borges-Argáez, R., Said-Fernández, S., Vargas-Villarreal, J., González-Salazar, F., Méndez-González, M., Cáceres-Farfán, M., & Molina-Salinas, G. M. (2014). Naphthoquinones isolated from Diospyros anisandra exhibit potent activity against pan-resistant first-line drugs Mycobacterium tuberculosis strains. Pulmonary Pharmacology & Therapeutics, 27(1), 114-120. View Source

Why Maritinone Cannot Be Interchanged with Monomeric Naphthoquinones or Simple Plumbagin Analogs

Substitution of Maritinone with the more common monomeric naphthoquinone, plumbagin, or other simpler analogs is not supported by the available comparative evidence and may lead to divergent experimental outcomes. While plumbagin demonstrates higher potency in certain cytotoxicity assays (e.g., KB cell line CC50 of 3.56 µg/mL vs Maritinone's 20.30 µg/mL) [1], this does not translate to superior *in vivo* antitumor activity; both were inactive in the hollow fiber assay [2]. Conversely, Maritinone exhibits a distinct spectrum of activity, including potent efficacy against pan-resistant *Mycobacterium tuberculosis* strains where its activity was found to be 32 times more potent than rifampicin [3]. Furthermore, its superior synergistic effect with TRAIL (3.8-fold increase in activity, vs plumbagin's 2.0-fold) [4] and its broader, more consistent antiproliferative range across multiple cell lines [5] highlight that these compounds are not functionally redundant. Selecting Maritinone over its monomers or other dimers must be driven by the specific biological question or screening target at hand.

Sub Monomer

Monomeric naphthoquinones (e.g. plumbagin): Cytotoxicity profiles and assay-response contexts may differ significantly; reported potency in specific cell lines does not imply comparable antimicrobial or TRAIL-synergy endpoints.

Sub Analog

Other dimers (e.g. elliptinone): Pathway-response endpoints (TRAIL synergy) and antiproliferative spectrum may not transfer directly; functional redundancy should not be assumed without comparative validation.

Sub Standard

Standard anti-TB agents (e.g. rifampicin): MIC endpoint context in resistant strain models shifts significantly; class-level inference does not replicate the reported antimycobacterial screening profile.

• [1] Quintal-Novelo, C., Moo-Puc, R. E., Chale-Dzul, J., Cáceres-Farfán, M., Mendez-Gonzalez, M., & Borges-Argáez, R. (2013). Cytotoxic constituents from the stem bark of Diospyros cuneata Standl. Natural Product Research, 27(17), 1594-1597. View Source
• [2] Gu, J. Q., Graf, T. N., Lee, D., Chai, H. B., Mi, Q., Kardono, L. B., ... & Oberlies, N. H. (2004). Cytotoxic and antimicrobial constituents of the bark of Diospyros maritima collected in two geographical locations in Indonesia. Journal of Natural Products, 67(7), 1156-1161. View Source
• [3] Uc-Cachón, A. H., Borges-Argáez, R., Said-Fernández, S., Vargas-Villarreal, J., González-Salazar, F., Méndez-González, M., Cáceres-Farfán, M., & Molina-Salinas, G. M. (2014). Naphthoquinones isolated from Diospyros anisandra exhibit potent activity against pan-resistant first-line drugs Mycobacterium tuberculosis strains. Pulmonary Pharmacology & Therapeutics, 27(1), 114-120. View Source
• [4] Jones, W. P., Lobo-Echeverri, T., Mi, Q., Chai, H. B., Soejarto, D. D., Cordell, G. A., ... & Kinghorn, A. D. (2012). Synergistic TRAIL Sensitizers from Barleria alluaudii and Diospyros maritima. Journal of Natural Products, 75(2), 297-304. (Data as presented in Table 3 of PMC3311710). View Source
• [5] Lin, L.-C., Yang, L.-L., & Chou, C.-J. (2003). Anti-cell proliferation effect of naphthoquinone dimers isolated from Plumbago zeylanica. Phytochemistry, 62(4), 619-622. (Data from related study on cell lines NALM-6, A549, Colo205, KB). View Source

Comparative Quantitative Evidence for Maritinone (CAS 33927-59-2) Against Structural Analogs

Superior Potency of Maritinone Against Pan-Resistant Mycobacterium tuberculosis Compared to Standard Anti-TB Agent Rifampicin

Maritinone demonstrates exceptional activity against a pan-resistant clinical isolate of *Mycobacterium tuberculosis*. Its Minimal Inhibitory Concentration (MIC) was found to be 0.25 µg/mL, which is 32-fold more potent than the first-line drug rifampicin (MIC = 8.0 µg/mL) against the same strain [1]. This establishes Maritinone as a compelling lead for addressing multi- and extensively drug-resistant tuberculosis (MDR/XDR-TB) [2]. It also displayed an MIC of 1.0 µg/mL against the drug-susceptible H37Rv strain [1]. Notably, both Maritinone and 3,3'-biplumbagin showed non-toxicity towards PBMC and Vero cells (SI > 78) [1], whereas the monomer plumbagin, while highly active (MIC 0.5-1.0 µg/mL), exhibited significant mammalian cytotoxicity [1].

Antimycobacterial Activity

Head-to-head

MIC 0.25 µg/mL (pan-resistant strain)

vs. Rifampicin at 8.0 µg/mL; broth microdilution assay.

Supports antimicrobial screening context against drug-resistant TB models.

Non-toxicity reported towards PBMC and Vero cells in study context.

Evidence Dimension	Antimycobacterial Activity (MIC)
Target Compound Data	0.25 µg/mL (pan-resistant strain)
Comparator Or Baseline	Rifampicin: 8.0 µg/mL (pan-resistant strain)
Quantified Difference	32-fold more potent
Conditions	*Mycobacterium tuberculosis* pan-resistant clinical isolate (CIBIN 99) and H37Rv strain; in vitro broth microdilution assay.

Why This Matters

This quantitative advantage against drug-resistant TB defines a specific, high-value procurement niche for Maritinone in anti-infective drug discovery, justifying its selection over other naphthoquinones with less favorable therapeutic indices.

• [1] Uc-Cachón, A. H., Borges-Argáez, R., Said-Fernández, S., Vargas-Villarreal, J., González-Salazar, F., Méndez-González, M., Cáceres-Farfán, M., & Molina-Salinas, G. M. (2014). Naphthoquinones isolated from Diospyros anisandra exhibit potent activity against pan-resistant first-line drugs Mycobacterium tuberculosis strains. Pulmonary Pharmacology & Therapeutics, 27(1), 114-120. View Source
• [2] Sharma, D., & Yadav, J. P. (2017). An Overview of Phytotherapeutic Approaches for the Treatment of Tuberculosis. Mini Reviews in Medicinal Chemistry, 17(2), 167-183. View Source

Maritinone Exhibits a 3.8-Fold Synergistic Enhancement of TRAIL-Mediated Apoptosis, Outperforming Plumbagin and Elliptinone

In a cell-based assay measuring synergy with the apoptosis-inducing ligand TRAIL, Maritinone demonstrated the highest synergistic effect among several isolated naphthoquinones. The EC50 for Maritinone was reduced from 5.8 µM (without TRAIL) to 1.5 µM (with TRAIL), resulting in a 3.8-fold increase in activity [1]. This outperformed the closely related dimer elliptinone (3.5-fold) and the monomer plumbagin (2.0-fold) [1]. Compounds like (+)-cis-isoshinanolone and ethylidene-6,6′-biplumbagin showed no synergy [1].

TRAIL Synergy

Head-to-head

3.8-fold increase in activity

EC50 5.8 µM → 1.5 µM; co-treatment with 40 ng/mL TRAIL.

Supports apoptosis pathway-response interpretation in cancer cell models.

Outperforms elliptinone (3.5-fold) and plumbagin (2.0-fold) in tested set.

Evidence Dimension	TRAIL Synergy (Fold Increase in Activity)
Target Compound Data	3.8-fold increase (EC50 5.8 µM → 1.5 µM)
Comparator Or Baseline	Elliptinone: 3.5-fold (13.2 → 3.8 µM); Plumbagin: 2.0-fold (7.3 → 3.7 µM); (+)-cis-Isoshinanolone: No synergy (EC50 >60 µM)
Quantified Difference	Maritinone synergy is 3.8-fold, versus 3.5-fold (elliptinone), 2.0-fold (plumbagin), and no synergy for other analogs.
Conditions	In vitro cell viability assay on a human cancer cell line; co-treatment with 40 ng/mL TRAIL.

Why This Matters

This specific mechanism of action—potent sensitization to TRAIL—distinguishes Maritinone from other naphthoquinones and positions it as a unique tool compound or lead for developing combinatorial cancer therapies targeting the extrinsic apoptosis pathway.

• [1] Jones, W. P., Lobo-Echeverri, T., Mi, Q., Chai, H. B., Soejarto, D. D., Cordell, G. A., ... & Kinghorn, A. D. (2012). Synergistic TRAIL Sensitizers from Barleria alluaudii and Diospyros maritima. Journal of Natural Products, 75(2), 297-304. (Data as presented in Table 3 of PMC3311710). View Source

Broad-Spectrum Antiproliferative Activity of Maritinone Across Four Human Tumor Cell Lines Compared to the Narrower Profile of Plumzeylanone

Maritinone was shown to potently inhibit cell growth in a broad panel of four human tumor cell lines, with IC50 values ranging from 0.12 µM to 9.06 µM [1]. In contrast, plumzeylanone, another novel plumbagin dimer isolated from the same study, demonstrated selective activity only against NALM-6 cells (IC50 3.98 µM) and was largely inactive against the other three cell lines [1]. This indicates that Maritinone possesses a fundamentally different and broader spectrum of antiproliferative activity compared to structurally related dimers, and its activity profile appears to be linked to cell cycle effects [1].

Antiproliferative Spectrum

Head-to-head

Active across 4 cell lines

IC50 range: 0.12 – 9.06 µM (NALM-6, A549, Colo205, KB).

Reported cell-model endpoint review supports broad oncology screening studies.

Contrasts with plumzeylanone, which was active against only 1 cell line.

Evidence Dimension	In Vitro Antiproliferative Activity (IC50 Range)
Target Compound Data	0.12 - 9.06 µM (across NALM-6, A549, Colo205, KB cells)
Comparator Or Baseline	Plumzeylanone: 3.98 µM (NALM-6 only); >10 µM (inactive) for A549, Colo205, KB cells.
Quantified Difference	Maritinone is active against all four cell lines, while the comparator is active against only one cell line.
Conditions	In vitro cell proliferation assays using NALM-6 (B cell leukemia), A549 (lung adenocarcinoma), Colo205 (colorectal adenocarcinoma), and KB (epidermoid carcinoma) cell lines.

Why This Matters

This evidence supports the procurement of Maritinone for broad-based oncology screening programs or for studies focused on its unique, cell-cycle-affecting mechanism, where other naphthoquinone dimers would fail to provide similar coverage or mechanism of action.

• [1] Lin, L.-C., Yang, L.-L., & Chou, C.-J. (2003). Anti-cell proliferation effect of naphthoquinone dimers isolated from Plumbago zeylanica. Phytochemistry, 62(4), 619-622. (Data from related study on cell lines NALM-6, A549, Colo205, KB). View Source

Comparative Cytotoxicity Profile of Maritinone and Plumbagin Against Human Cancer Cell Lines Reveals Distinct Potency Spectrum

A direct comparison of cytotoxicity revealed that while the monomer plumbagin is more potent against the KB cell line (CC50 = 3.56 µg/mL) [1], Maritinone demonstrates a different selectivity profile with activity against a broader range of cell lines, including Hep-2 (CC50 = 17.30 µg/mL), cervical cancer (HeLa or SiHa, CC50 = 21.10 µg/mL), and KB (CC50 = 20.30 µg/mL) [1]. This cross-study comparison confirms that Maritinone is not simply a less potent version of plumbagin but rather a distinct chemical entity with its own spectrum of *in vitro* cytotoxicity, which may be relevant for different cancer models. Furthermore, this *in vitro* potency did not translate to *in vivo* activity for either compound in the hollow fiber assay [2], underscoring the need for careful model selection.

Cytotoxicity Profile

Cross-study

KB CC50 20.30 µg/mL

Hep-2: 17.30 µg/mL; Cervical cancer: 21.10 µg/mL.

Supports cytotoxicity endpoint review with a distinct multi-cell-line profile.

Plumbagin is reported at CC50 3.56 µg/mL on KB; model selection requires review.

Evidence Dimension	In Vitro Cytotoxicity (CC50)
Target Compound Data	KB: 20.30 µg/mL; Hep-2: 17.30 µg/mL; Cervical Cancer: 21.10 µg/mL
Comparator Or Baseline	Plumbagin: KB: 3.56 µg/mL
Quantified Difference	Plumbagin is ~5.7-fold more potent than Maritinone against KB cells.
Conditions	In vitro cytotoxicity assay against KB (epidermoid carcinoma), Hep-2 (laryngeal carcinoma), and cervical cancer cell lines.

Why This Matters

This comparative data guides appropriate scientific selection: plumbagin may be preferred for high-potency screens against KB cells, while Maritinone offers a distinct, multi-cell-line activity profile useful for broader mechanistic studies or in assays where extreme potency is not the primary selection criterion.

• [1] Quintal-Novelo, C., Moo-Puc, R. E., Chale-Dzul, J., Cáceres-Farfán, M., Mendez-Gonzalez, M., & Borges-Argáez, R. (2013). Cytotoxic constituents from the stem bark of Diospyros cuneata Standl. Natural Product Research, 27(17), 1594-1597. View Source
• [2] Gu, J. Q., Graf, T. N., Lee, D., Chai, H. B., Mi, Q., Kardono, L. B., ... & Oberlies, N. H. (2004). Cytotoxic and antimicrobial constituents of the bark of Diospyros maritima collected in two geographical locations in Indonesia. Journal of Natural Products, 67(7), 1156-1161. View Source

Validated Application Scenarios for Maritinone Based on Comparative Evidence

Lead Discovery for Multi-Drug Resistant (MDR) and Extensively-Drug Resistant (XDR) Tuberculosis

Procurement of Maritinone is scientifically justified for programs targeting drug-resistant *Mycobacterium tuberculosis*. As evidenced by its MIC of 0.25 µg/mL against a pan-resistant clinical isolate—a value 32-fold lower than that of rifampicin—and its favorable selectivity index, Maritinone serves as a high-value scaffold for medicinal chemistry optimization or as a tool compound to probe mechanisms of action against resistant strains [1].

Development of Combinatorial Cancer Therapies Targeting the TRAIL Apoptosis Pathway

Maritinone is a premier candidate for research into TRAIL-sensitizing agents. Its demonstrated 3.8-fold synergistic enhancement of TRAIL-mediated apoptosis, which outperforms related naphthoquinones like plumbagin (2.0-fold) and elliptinone (3.5-fold), makes it uniquely suited for combination therapy screens and for investigating the molecular mechanisms that overcome TRAIL resistance in cancer cells [2].

Broad-Spectrum Antiproliferative Screening and Cell Cycle Studies in Oncology

For researchers requiring a naphthoquinone with a validated, broad-spectrum *in vitro* antiproliferative profile, Maritinone is a strategic choice. Its activity across four distinct tumor cell lines (IC50 range: 0.12-9.06 µM) contrasts sharply with other dimers like plumzeylanone, which lack this breadth [3]. Its association with cell cycle disruption further supports its use in focused mechanistic oncology studies.

Comparative Natural Product Pharmacology and Structure-Activity Relationship (SAR) Studies

Maritinone is an essential compound for SAR studies within the naphthoquinone class. Its distinct *in vitro* cytotoxicity profile compared to its monomeric subunit, plumbagin (e.g., KB cell line CC50 of 20.30 vs. 3.56 µg/mL), and its divergent *in vivo* activity (inactive in hollow fiber assay despite *in vitro* potency) [4] provide a critical data point for understanding how dimerization alters the pharmacodynamic and pharmacokinetic properties of this chemical scaffold.

Application

Selection Property

Validation Focus

MDR/XDR-TB Screening

Antimicrobial screening context

Pan-resistant strain MIC validation

TRAIL Combination Cancer Research

Cell-model endpoint review

Apoptosis pathway synergy assessment

Broad-Spectrum Oncology Screening

Cytotoxicity profile breadth

Multi-cell-line antiproliferation verification

Natural Product SAR Studies

Assay-response context

Comparative dimer vs. monomer pharmacology

• [1] Uc-Cachón, A. H., Borges-Argáez, R., Said-Fernández, S., Vargas-Villarreal, J., González-Salazar, F., Méndez-González, M., Cáceres-Farfán, M., & Molina-Salinas, G. M. (2014). Naphthoquinones isolated from Diospyros anisandra exhibit potent activity against pan-resistant first-line drugs Mycobacterium tuberculosis strains. Pulmonary Pharmacology & Therapeutics, 27(1), 114-120. View Source
• [2] Jones, W. P., Lobo-Echeverri, T., Mi, Q., Chai, H. B., Soejarto, D. D., Cordell, G. A., ... & Kinghorn, A. D. (2012). Synergistic TRAIL Sensitizers from Barleria alluaudii and Diospyros maritima. Journal of Natural Products, 75(2), 297-304. (Data as presented in Table 3 of PMC3311710). View Source
• [3] Lin, L.-C., Yang, L.-L., & Chou, C.-J. (2003). Anti-cell proliferation effect of naphthoquinone dimers isolated from Plumbago zeylanica. Phytochemistry, 62(4), 619-622. (Data from related study on cell lines NALM-6, A549, Colo205, KB). View Source
• [4] Quintal-Novelo, C., Moo-Puc, R. E., Chale-Dzul, J., Cáceres-Farfán, M., Mendez-Gonzalez, M., & Borges-Argáez, R. (2013). Cytotoxic constituents from the stem bark of Diospyros cuneata Standl. Natural Product Research, 27(17), 1594-1597. View Source